Cas no 1197340-22-9 (3-Bromo-6-chloroquinolin-2(1H)-one)

• Product Name: 3-Bromo-6-chloroquinolin-2(1H)-one
• CAS No: 1197340-22-9
• MF: C₉H₅BrClNO
• MW: 258.499100446701
• CID: 5060664
• Update Time: 2025-06-14

3-Bromo-6-chloroquinolin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-chloroquinolin-2(1H)-one

• Inchi： 1S/C9H5BrClNO/c10-7-4-5-3-6(11)1-2-8(5)12-9(7)13/h1-4H,(H,12,13)
• InChI Key： KSMDFFRRNXHWAE-UHFFFAOYSA-N
• SMILES： BrC1C(NC2C=CC(=CC=2C=1)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 266
• XLogP3: 2.9
• Topological Polar Surface Area: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 3-Bromo-6-chloroquinolin-2(1H)-one

Comprehensive Overview of 3-Bromo-6-chloroquinolin-2(1H)-one (CAS No. 1197340-22-9): Properties, Applications, and Research Insights

3-Bromo-6-chloroquinolin-2(1H)-one (CAS No. 1197340-22-9) is a halogenated quinoline derivative that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its bromine and chlorine substituents on the quinoline backbone, exhibits unique electronic and steric properties, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic candidates.

The structural features of 3-Bromo-6-chloroquinolin-2(1H)-one contribute to its versatility. The presence of both bromo and chloro groups allows for selective functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in modern medicinal chemistry. Recent studies highlight its role in constructing heterocyclic scaffolds, a hot topic in AI-driven drug design platforms, where computational models predict its utility in targeting protein-protein interactions.

From an industrial perspective, CAS 1197340-22-9 is often discussed in forums focusing on high-value chemical intermediates. Its synthesis typically involves halogenation of quinolin-2(1H)-one precursors, a process optimized for scalability and purity—key concerns for manufacturers addressing green chemistry trends. Environmental sustainability is a recurring theme in user queries, with many seeking eco-friendly synthetic routes for halogenated compounds like this one.

Analytical characterization of 3-Bromo-6-chloroquinolin-2(1H)-one employs techniques such as NMR, HPLC, and mass spectrometry, topics frequently searched by quality control professionals. The compound’s stability under various pH conditions is another area of interest, particularly for formulators developing long-acting drug formulations, a niche with rising Google search volume due to advancements in controlled-release technologies.

In academic circles, this compound is referenced in studies exploring structure-activity relationships (SAR) of quinoline-based molecules. Its electrophilic sites make it a candidate for designing covalent inhibitors, a trending subtopic in cancer research publications. Notably, patent databases reveal its inclusion in claims for neurodegenerative disease therapies, reflecting broader interest in CNS-targeted drugs.

Market analyses indicate growing procurement of CAS 1197340-22-9 by contract research organizations (CROs), driven by outsourcing trends in preclinical development. Suppliers emphasize compliance with REACH and GMP standards, addressing frequent buyer concerns about regulatory compliance—a critical SEO keyword cluster in chemical procurement searches.

Future directions for 3-Bromo-6-chloroquinolin-2(1H)-one research may involve photocatalysis applications, as halogenated quinolines show promise in organic electronics. This aligns with surging interest in optoelectronic materials, a sector projected to grow exponentially according to recent market intelligence reports.